2-[(Thian-3-yl)amino]cyclohexan-1-ol

• Molecular Formula: C11H21NOS
• Molecular Weight: 215.36 g/mol
• IUPAC Name: 2-(thian-3-ylamino)cyclohexan-1-ol
• InChI: InChI=1S/C11H21NOS/c13-11-6-2-1-5-10(11)12-9-4-3-7-14-8-9/h9-13H,1-8H2
• InChI Key: BGPIKMVIQIYAJY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NC2CCCSC2)O

Description

2-[(Thian-3-yl)amino]cyclohexan-1-ol is a cyclohexanol-derived amino alcohol featuring a thian-3-yl (tetrahydrothiopyran-3-yl) substituent. The compound’s structure combines a hydroxyl group at the cyclohexanol C1 position and a secondary amine linked to a sulfur-containing heterocycle.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Thian-3-yl)amino]cyclohexan-1-ol typically involves the reaction of thian-3-ylamine with cyclohexanone under controlled conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride to facilitate the reduction of the imine intermediate to the desired amine .

Industrial Production Methods

While specific industrial production methods for 2-[(Thian-3-yl)amino]cyclohexan-1-ol are not well-documented, the general approach would involve large-scale synthesis using similar reaction conditions as in laboratory settings. Optimization of reaction parameters such as temperature, pressure, and solvent choice would be crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

2-[(Thian-3-yl)amino]cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Cyclohexanone derivatives.

Reduction: Various amine derivatives.

Substitution: Substituted cyclohexanol derivatives.

Scientific Research Applications

2-[(Thian-3-yl)amino]cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(Thian-3-yl)amino]cyclohexan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with various biomolecules, influencing their structure and function. Additionally, the compound may interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share the 2-amino-cyclohexan-1-ol scaffold but differ in substituent groups, enabling a comparative analysis of structural and functional properties:

Substituent Effects on Conformation and Hydrogen Bonding

• 2-((4-Fluorophenyl)amino)cyclohexan-1-ol (Compound 12) Structure: A 4-fluorophenyl group replaces the thian-3-yl moiety. Synthesis: Synthesized in 90% yield via epoxide-amine reaction, purified via flash chromatography . NMR Data: $ ^1H $ NMR (CDCl₃) shows signals indicative of a rigid conformation, with a td (J = 10.2, 4.4 Hz) peak at δ 3.28 for the cyclohexanol proton, suggesting restricted rotation due to hydrogen bonding .
• trans-2-((2-Fluorophenyl)amino)cyclohexan-1-ol (Fluorinated Analog) Intramolecular Interaction: $ ^1H $-$ ^{19}F $ HOESY NMR reveals spatial proximity between NH and F, with J$_{FH}$ = -2.3 Hz, indicating through-space N–H···F hydrogen bonding. Computational modeling (M06-2X/aug-cc-pVDZ) confirms this interaction stabilizes a planar conformation . Solubility: Fluorine enhances cell permeability via dipole interactions and lipophilicity, a trait absent in the sulfur-containing thian-3-yl analog .
• 2-((Thiazol-5-ylmethyl)amino)cyclohexan-1-ol Structure: A thiazole ring connected via a methylene spacer. Electronic Effects: The thiazole’s electron-withdrawing nature may reduce amine basicity compared to the thian-3-yl group, which has sulfur in a saturated ring. This could influence reactivity in pharmaceutical contexts .

Biological Activity

2-[(Thian-3-yl)amino]cyclohexan-1-ol is a compound that has garnered interest due to its unique structural features, including a thian-3-yl group and an amino alcohol functional group. This article delves into its biological activity, mechanisms of action, and potential applications in various fields, supported by relevant research findings and data.

Chemical Structure and Properties

The compound's IUPAC name is 2-[(Thian-3-yl)amino]cyclohexan-1-ol, with a molecular formula of C11H19NOS and a molecular weight of 215.35 g/mol. Its structure consists of a cyclohexanol core with a thian ring, which is known for its diverse biological properties.

The biological activity of 2-[(Thian-3-yl)amino]cyclohexan-1-ol is primarily attributed to its ability to interact with various biomolecules:

• Hydrogen Bonding : The amino group can form hydrogen bonds with proteins, influencing their conformation and activity.
• Enzyme Interaction : It may modulate the activity of specific enzymes or receptors, which can lead to diverse biological effects.
• Complexation : The compound's amine and hydroxyl groups have the potential to coordinate with metal ions, forming complex structures that could enhance its biological efficacy.

Biological Activities

Research indicates that compounds with similar structural features often exhibit significant biological activities:

Comparative Analysis

To understand the uniqueness of 2-[(Thian-3-yl)amino]cyclohexan-1-ol, it is useful to compare it with related compounds:

Compound Name	Structural Features	Biological Activity
2-[(Thian-2-yl)amino]cyclohexan-1-ol	Similar thian ring at different position	Potentially similar but distinct properties
2-Amino-3-(1H-indol-3-yl)propan-1-ol	Indole moiety instead of thian ring	Known for neuroprotective effects
2-(Thian-3-yloxy)cyclohexanone	Oxidized derivative	Potentially different pharmacological profile

Case Studies

While direct case studies on 2-[(Thian-3-yl)amino]cyclohexan-1-ol are scarce, related research provides insights into its potential applications:

• Neuroprotective Studies : Compounds similar in structure have been studied for their neuroprotective effects in models of ischemic stroke, highlighting the importance of sulfur-containing compounds in neuroprotection .
• Pharmacological Testing : Various pharmacological reference compounds have demonstrated significant activity through mechanisms involving enzyme inhibition and receptor modulation .